Cas no 1415800-32-6 (Propargyl-PEG4-acid)

• Product Name: Propargyl-PEG4-acid
• CAS No: 1415800-32-6
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• MDL: MFCD22683284
• CID: 2094853
• Update Time: 2025-11-02

Propargyl-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG4-acid
• 4,7,10,13-Tetraoxahexadec-15-ynoic acid
• Propargyl-PEG4-CH2CO2H
• Propyne-PEG3-CH2CH2COOH
• Propargyl-PEG3-CH2CH2COOH
• BIPG1705
• ZB0922

• MDL： MFCD22683284
• Inchi： 1S/C12H20O6/c1-2-4-15-6-8-17-10-11-18-9-7-16-5-3-12(13)14/h1H,3-11H2,(H,13,14)
• InChI Key： WMBXAUWIPBFEOK-UHFFFAOYSA-N
• SMILES： O(CCOCCC(=O)O)CCOCCOCC#C

Computed Properties

• Exact Mass: 260.12598835 g/mol
• Monoisotopic Mass: 260.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.28
• XLogP3: -0.8
• Topological Polar Surface Area: 74.2

Experimental Properties

• Density: 1.164 g/mL
• Refractive Index: n/D 1.460

Propargyl-PEG4-acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Propargyl-PEG4-acid

Propargyl-PEG4-acid (CAS No. 1415800-32-6): A Versatile PEG-Based Linker for Bioconjugation and Drug Discovery

In the rapidly evolving field of bioconjugation and pharmaceutical research, Propargyl-PEG4-acid (CAS No. 1415800-32-6) has emerged as a crucial molecular tool. This PEG-based linker compound combines the advantages of polyethylene glycol (PEG) spacers with a reactive propargyl group and terminal carboxylic acid, making it invaluable for various applications in drug development, bioconjugation, and materials science.

The Propargyl-PEG4-acid structure features a four-unit polyethylene glycol (PEG4) spacer, which provides excellent water solubility and reduces steric hindrance in conjugation reactions. The terminal propargyl group enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the carboxylic acid moiety allows for straightforward amide bond formation with amines. This dual functionality makes Propargyl-PEG4-acid 1415800-32-6 a preferred choice for researchers developing antibody-drug conjugates (ADCs), PEGylated therapeutics, and various bioconjugation applications.

Recent trends in pharmaceutical research have seen increased interest in PEG linker molecules like Propargyl-PEG4-acid, particularly for developing next-generation targeted therapies and precision medicine approaches. The compound's ability to create stable linkages between bioactive molecules while maintaining their functionality has made it valuable in developing ADC drugs, where precise control over drug-antibody ratios is crucial. Moreover, the growing field of theranostics (combined therapy and diagnostics) frequently employs such bifunctional PEG linkers to create multifunctional molecular constructs.

The synthesis and application of Propargyl-PEG4-acid CAS 1415800-32-6 align well with current industry demands for modular drug design and combinatorial chemistry approaches. Researchers appreciate its compatibility with automated synthesis platforms and the ability to perform sequential conjugation reactions—first utilizing the propargyl group for click chemistry, followed by the carboxylic acid for standard amide coupling. This flexibility has led to its adoption in creating complex drug delivery systems, molecular probes, and diagnostic agents.

From a technical perspective, Propargyl-PEG4-acid offers several advantages over shorter PEG linkers. The PEG4 spacer provides sufficient length to prevent steric interference between conjugated molecules while maintaining good solubility in aqueous and organic solvents. This balance makes it particularly useful for creating heterobifunctional crosslinkers where two different functional groups need to be connected without compromising their individual activities. The compound's stability under various pH conditions and resistance to enzymatic degradation further enhance its utility in biological applications.

In the context of current research trends, Propargyl-PEG4-acid 1415800-32-6 has found particular relevance in ADC optimization studies. As the pharmaceutical industry seeks to improve the therapeutic index of antibody-drug conjugates, the ability to precisely control linker properties has become paramount. The PEG4 spacer in this compound helps maintain antibody binding affinity while providing optimal distance between the antibody and payload, addressing common challenges in ADC development such as aggregation and reduced potency.

The compound's applications extend beyond traditional pharmaceuticals into emerging areas like nanomedicine and material surface functionalization. Researchers developing targeted nanoparticles frequently employ Propargyl-PEG4-acid to attach targeting ligands to nanoparticle surfaces through click chemistry approaches. Similarly, in materials science, this linker enables the creation of biofunctionalized surfaces for biosensors and diagnostic devices, where controlled orientation of biomolecules is essential for performance.

Quality considerations for Propargyl-PEG4-acid CAS No. 1415800-32-6 include high purity standards (typically >95% by HPLC), proper characterization by NMR and mass spectrometry, and strict control of moisture content. These parameters are particularly important given the compound's use in sensitive biological applications. Storage recommendations generally suggest keeping the material at -20°C under inert atmosphere to maintain stability of both the propargyl group and carboxylic acid functionalities.

As research into bioconjugation techniques continues to advance, Propargyl-PEG4-acid remains at the forefront of linker chemistry innovations. Its compatibility with both traditional amide coupling and modern click chemistry approaches positions it as a versatile tool that bridges conventional and cutting-edge conjugation strategies. The compound's role in enabling site-specific conjugation methods—a current hot topic in biotherapeutics development—further underscores its importance in contemporary research.

Looking ahead, the applications of Propargyl-PEG4-acid 1415800-32-6 are likely to expand into new areas such as proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The need for precise control over molecular spacing in these complex systems makes PEG-based linkers with defined lengths particularly valuable. Additionally, as the field of biologic-drug conjugates grows beyond traditional antibodies to include various protein scaffolds, the demand for reliable heterobifunctional linkers like Propargyl-PEG4-acid will continue to rise.

For researchers sourcing Propargyl-PEG4-acid CAS 1415800-32-6, it's important to consider suppliers that provide comprehensive analytical data and batch-to-batch consistency. The compound's performance in critical applications depends heavily on purity and the absence of side products that could interfere with conjugation reactions. Many suppliers now offer custom modifications of the basic Propargyl-PEG4-acid structure, such as different PEG lengths or protected forms of the carboxylic acid, to meet specific research needs.

In conclusion, Propargyl-PEG4-acid represents a prime example of how carefully designed molecular linkers can enable advances across multiple scientific disciplines. Its combination of click chemistry compatibility and traditional carboxylic acid reactivity, coupled with the beneficial properties of the PEG4 spacer, makes it an indispensable tool in modern chemical biology and pharmaceutical research. As conjugation technologies continue to evolve and find new applications, compounds like Propargyl-PEG4-acid CAS No. 1415800-32-6 will undoubtedly play an increasingly important role in shaping the future of therapeutic development and diagnostic innovation.